Cas no 920008-52-2 (1,2-Benzenediol, 4-chloro-3,6-dimethoxy-5-methyl-)

• Product Name: 1,2-Benzenediol, 4-chloro-3,6-dimethoxy-5-methyl-
• CAS No: 920008-52-2
• MF: C₉H₁₁ClO₄
• MW: 218.634242296219
• CID: 759931
• PubChem ID: 16099545
• Update Time: 2025-04-19

1,2-Benzenediol, 4-chloro-3,6-dimethoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-chloro-3,6-dimethoxy-5-methyl-
• 4-chloro-3,6-dimethoxy-5-methylbenzene-1,2-diol
• Alcalinaphenol B
• CHEBI:198155
• 920008-52-2
• DTXSID20582712

• Inchi： 1S/C9H11ClO4/c1-4-5(10)9(14-3)7(12)6(11)8(4)13-2/h11-12H,1-3H3
• InChI Key： KXRFYNPTGDYEAI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(=C1C)OC)O)O)OC

Computed Properties

• Exact Mass: 218.0345865g/mol
• Monoisotopic Mass: 218.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols